N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine

• IUPAC Name: N-[(2,3-dimethylphenyl)methyl]-4-(1,3-dimethylpyrazol-4-yl)pyrimidin-2-amine
• InChI: InChI=1S/C18H21N5/c1-12-6-5-7-15(13(12)2)10-20-18-19-9-8-17(21-18)16-11-23(4)22-14(16)3/h5-9,11H,10H2,1-4H3,(H,19,20,21)
• InChI Key: WQKUJZKPEZIKKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC2=NC=CC(=N2)C3=CN(N=C3C)C)C
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol

Description

N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine is a synthetic compound that has gained attention due to its potential use in scientific research. This compound is a pyrimidine-based inhibitor that has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine involves the inhibition of a specific enzyme called cyclin-dependent kinase 4 (CDK4). CDK4 is an enzyme that plays a key role in the regulation of cell division. By inhibiting CDK4, N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine prevents the proliferation of cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine has been shown to have a range of other biochemical and physiological effects. This compound has been shown to inhibit the activity of specific proteins involved in the regulation of the immune system. Additionally, it has been shown to have an impact on the metabolism of certain neurotransmitters, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine in lab experiments is its specificity for CDK4. This compound has been shown to have minimal off-target effects, which makes it a useful tool for studying the role of CDK4 in cancer and other diseases. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine. One area of interest is the development of new analogs of this compound that may have improved solubility and other properties. Additionally, further studies are needed to fully understand the impact of this compound on the immune system and neurotransmitter metabolism. Finally, there is potential for this compound to be used in combination with other drugs to enhance its anti-cancer and anti-inflammatory effects.

Scientific Research Applications

N-(2,3-dimethylbenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine has been shown to have a range of scientific research applications. One of the primary applications of this compound is in the field of cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.